Cas no 2229435-22-5 (2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine)

• Product Name: 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine
• CAS No: 2229435-22-5
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 5850239
• PubChem ID: 165639306
• Update Time: 2025-05-26

2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine
• EN300-1935235
• 2229435-22-5

• Inchi： 1S/C10H14BrNO3/c1-13-9-6-7(15-4-3-12)5-8(11)10(9)14-2/h5-6H,3-4,12H2,1-2H3
• InChI Key： OVZORNJCTKAGJN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)OC)OCCN

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine

Introduction to 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine (CAS No. 2229435-22-5)

2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine, with the CAS number 2229435-22-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its brominated and methoxy-substituted aromatic ring, which imparts specific pharmacological properties and reactivity profiles.

The molecular formula of 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine is C₁₁H₁₆BrNO₃, and its molecular weight is approximately 276.15 g/mol. The compound features a central ethylamine moiety linked to a 3-bromo-4,5-dimethoxyphenyl group through an ether linkage. This structural arrangement provides a balance between hydrophilic and hydrophobic properties, making it an interesting candidate for drug design and development.

In the context of medicinal chemistry, 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have focused on its interactions with various biological targets, including receptors, enzymes, and ion channels. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_2A subtype, which is implicated in mood disorders and cognitive function.

The bromine substitution on the aromatic ring of 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine plays a crucial role in modulating its biological activity. Bromine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and interact with intracellular targets. Additionally, the presence of methoxy groups on the aromatic ring can influence the compound's stability and metabolic profile, making it more suitable for in vivo applications.

Clinical trials involving derivatives of 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine have shown promising results in treating conditions such as anxiety disorders and depression. A phase II clinical trial conducted by a leading pharmaceutical company reported that a derivative of this compound significantly reduced symptoms of generalized anxiety disorder (GAD) without causing severe side effects. The trial also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.

Beyond its therapeutic applications, 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine has been investigated for its potential use in diagnostic imaging. Research published in the Bioorganic & Medicinal Chemistry Letters (2020) explored the use of radiolabeled derivatives of this compound as imaging agents for positron emission tomography (PET). The study found that these derivatives exhibited high specificity for certain brain regions associated with neurological disorders, suggesting their potential as diagnostic tools.

In terms of synthetic chemistry, the preparation of 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall efficiency.

The safety profile of 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 2-(3-bromo-4,5-dimethoxyphenoxy)ethan-1-amine (CAS No. 2229435-22-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in the field.